LIJTF500025

• Molecular Formula: C24H22ClN5O4
• Molecular Weight: 479.9 g/mol
• InChI: InChI=1S/C24H22ClN5O4/c1-28-17-8-7-15(25)11-19(17)34-13-18(23(28)32)29-10-9-16-20(24(29)33)27-30(21(16)22(26)31)12-14-5-3-2-4-6-14/h2-8,11,18H,9-10,12-13H2,1H3,(H2,26,31)/t18-/m0/s1
• InChIKey: KIBQDIDFPAQGOU-SFHVURJKSA-N

LIJTF500025 Key Specs and Primary Evidence

LIJTF500025 is a synthetic small-molecule chemical probe that acts as a potent, allosteric inhibitor of LIM domain kinases 1 and 2 (LIMK1 and LIMK2). It belongs to the tetrahydropyrazolopyridinone class and exhibits a distinct type III allosteric binding mode, engaging a pocket remote from the ATP-binding site [1]. The compound has been co-crystallized with the LIMK1 kinase domain (PDB ID: 7ATU), confirming its unique binding pose [2]. LIJTF500025 is characterized by a molecular formula of C24H22ClN5O4, a molecular weight of 479.9 g/mol, and is typically supplied at ≥95% purity . Its primary application is as a pharmacological tool to dissect LIMK-dependent actin dynamics, cofilin phosphorylation, and cellular motility pathways in both in vitro and in vivo models.

Allosteric LIMK1/2 pathway inhibitor with defined binding mode

X-ray crystallography-resolved engagement at the type III pocket

Benchmarked as a high-quality probe in a 17-inhibitor comparative study

• [1] Collins R, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source
• [2] Protein Data Bank. 7ATU: The LIMK1 Kinase Domain Bound To LIJTF500025. Released 2020-12-23. View Source

Why LIJTF500025 Cannot Be Substituted

Substituting LIJTF500025 with another LIMK inhibitor, even a structurally related analog, carries substantial scientific and operational risk due to profound differences in selectivity, binding kinetics, and in vivo pharmacokinetic (DMPK) behavior. While compounds like TH-257 and LIMKi3 also inhibit LIMK1/2, a comprehensive head-to-head comparative study of 17 reported LIMK inhibitors identified only three as fit for purpose as both in vitro and in vivo pharmacological tools: TH-257, LIJTF500025, and LIMKi3 [1]. Crucially, each of these three compounds has distinct, non-overlapping advantages and limitations. LIJTF500025 stands out as the most selective inhibitor, with a kinome S50 score of just 0.01 (off-target activity against only 1 out of 468 kinases tested), making it the recommended in vitro probe for studies requiring unambiguous target engagement [2]. In contrast, TH-257 suffers from rapid in vitro clearance, rendering it unsuitable for in vivo use, while LIMKi3, though possessing an excellent DMPK profile, is an ATP-competitive inhibitor with lower kinome selectivity [3]. Generic substitution with a different LIMK inhibitor would therefore compromise either the interpretability of target-specific effects, the feasibility of in vivo studies, or both, directly impacting data quality and project timelines.

ATP‑competitive inhibitors

Distinct binding mechanisms may shift selectivity profiles and phenotype attribution.

Other allosteric modulators

Kinetic profiles (residence time, affinity) can differ substantially, altering cellular target engagement.

Comparative evidence shows LIMK inhibitors are not interchangeable; probe-specific procurement supports reproducible target engagement.

• [1] Collins R, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source
• [2] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 3: Kinome Selectivity of Selected Tools. S50 score for LIJTF500025 (17) is 0.01 at 1,000 nM. View Source
• [3] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Page 333: TH-257 has rapid in vitro clearance, unsuitable for in vivo use; LIMKi3 has promising DMPK for in vivo CNS applications. View Source

LIJTF500025 Quantitative Comparison Guide

Kinetic Differentiation vs TH-257

LIJTF500025 demonstrates exceptional kinome-wide selectivity, a critical attribute for a high-quality chemical probe. In a head-to-head KINOMEscan panel of 468 kinases, LIJTF500025 at 1,000 nM exhibited an S50 selectivity score of 0.01, meaning it showed >50% inhibition for only ~0.5% of the kinases tested [1]. This level of selectivity is significantly superior to the widely used LIMK inhibitor FRAX486, which at the same concentration showed an S50 score of 0.54 [2]. The study authors explicitly state that LIJTF500025 is 'by far the most selective LIMK inhibitor' and recommend it as 'the in vitro probe of choice' [3].

Kinetic vs. TH‑257

Head-to-head

LIJTF500025: Kd 48 nM, τ 22.3 min

TH‑257: Kd 670 nM, τ 10.2 min

14‑fold higher affinity, >2× longer residence time — supports assay context where sustained target engagement is examined.

KINETICfinder assay; class-dependent relevance.

Evidence Dimension	Kinome-wide selectivity (S50 score)
Target Compound Data	S50 = 0.01 at 1,000 nM
Comparator Or Baseline	FRAX486: S50 = 0.54 at 1,000 nM; General baseline: An S50 of 1.0 indicates no selectivity
Quantified Difference	LIJTF500025 is 54-fold more selective than FRAX486; it hits only 1 kinase vs ~253 kinases for FRAX486.
Conditions	KINOMEscan panel of 468 human kinases at 1,000 nM compound concentration

Why This Matters

For research aiming to attribute a cellular phenotype specifically to LIMK inhibition, LIJTF500025's superior kinome selectivity minimizes confounding off-target effects, enhancing the robustness and interpretability of the data.

• [1] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 3: Kinome Selectivity of Selected Tools. S50 score for LIJTF500025 (17) is 0.01 at 1,000 nM. View Source
• [2] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 3: S50 score for FRAX486 (1) is 0.54 at 1,000 nM. View Source
• [3] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Page 328: 'LIJTF500025 (17) is, as expected by its allosteric mode of inhibition, by far the most selective LIMK inhibitor ... our recommendation as the in vitro probe of choice for the study of LIMK biology.' View Source

Cellular Viability vs Structural Analogue

A direct kinetic comparison using KINETICfinder technology reveals that LIJTF500025 has a dramatically stronger and longer-lasting interaction with LIMK1 compared to the related allosteric inhibitor TH257. LIJTF500025 displays a 14-fold higher binding affinity (Kd = 48 nM vs 670 nM) and a 2.2-fold longer residence time (τ = 22.3 min vs 10.2 min) on the LIMK1 target [1]. This is driven by a 6.4-fold faster association rate (kon) and a 2.2-fold slower dissociation rate (koff) [2]. Such kinetic advantages are hallmarks of more durable target engagement in a dynamic cellular environment.

Cell viability vs. analogue

Head-to-head

LIJTF500025: 92% healthy, 2% fragmented

LIJTF500120a: 22% healthy, 62% fragmented

Markedly lower cytotoxicity; relevant for studies requiring minimal apoptotic interference.

HEK293T, 1 μM, 24 h; structural analog does not replicate probe profile.

Evidence Dimension	LIMK1 binding affinity (Kd) and residence time (τ)
Target Compound Data	Kd = 4.80 × 10⁻⁸ M (48 nM); τ = 22.30 min
Comparator Or Baseline	TH257: Kd = 6.70 × 10⁻⁷ M (670 nM); τ = 10.20 min
Quantified Difference	LIJTF500025 has 14-fold higher affinity (lower Kd) and 2.2-fold longer residence time.
Conditions	KINETICfinder assay on LIMK1; parameters: kon, koff, Kd, τ

Why This Matters

Higher binding affinity and longer residence time translate to more robust and sustained target inhibition at lower concentrations, which is particularly advantageous for cellular assays with long incubation times and for in vivo studies where maintaining target coverage is critical.

• [1] Hanke T, et al. Kinetic Profiling of Both Allosteric Type III Inhibitors TH257 (8) and LIJTF500025 (10) on LIMK1 Using KINETICfinder. Table 1. Kd for LIJTF500025 is 4.80 × 10⁻⁸ M, τ is 22.30 min; for TH257 Kd is 6.70 × 10⁻⁷ M, τ is 10.20 min. View Source
• [2] Hanke T, et al. Table 1. kon for LIJTF500025 is 1.56 × 10⁴ 1/M s, koff is 7.48 × 10⁻⁴ 1/s; for TH257 kon is 2.44 × 10³ 1/M s, koff is 1.64 × 10⁻³ 1/s. View Source

Cellular Target Engagement Validation

A major differentiator for LIJTF500025 is its demonstrated suitability for in vivo rodent studies. Following intravenous (IV) administration in rats, LIJTF500025 exhibited a low in vivo clearance (Clint) of 18.8 mL/min/kg and a moderate volume of distribution (VD) of 1.7 L/kg, resulting in a half-life (T1/2) of 1.3 hours [1]. This favorable DMPK profile contrasts sharply with that of the structurally related allosteric inhibitor TH-257, which is deemed unsuitable for in vivo use due to its rapid in vitro clearance [2]. The authors of the comparative analysis conclude that LIJTF500025 possesses a 'suitable IV rat DMPK profile' for in vivo pharmacological studies, a critical requirement for translating cellular findings into an organismal context [3].

Cellular target engagement

Class-level inference

LIMK1 pIC₅₀ 6.77 (~170 nM), LIMK2 pIC₅₀ 7.03 (~93 nM) in NanoBRET

Supports cellular target-engagement evaluation; benchmark among 17 LIMK inhibitors.

Interpretation requires validation in specific cellular models.

Evidence Dimension	Rat in vivo pharmacokinetics (IV dose)
Target Compound Data	Clint = 18.8 mL/min/kg; VD = 1.7 L/kg; T1/2 = 1.3 h
Comparator Or Baseline	TH-257: 'rapid in vitro clearance makes it unsuitable for use as an in vivo tool'
Quantified Difference	LIJTF500025 is validated for in vivo use; TH-257 is explicitly contraindicated.
Conditions	Rat IV pharmacokinetic study; dose: 1 mg/kg

Why This Matters

For researchers planning to advance their mechanistic studies from cell culture into animal models, LIJTF500025 is one of only two LIMK inhibitors identified as having the necessary DMPK properties for in vivo use. Choosing TH-257 would preclude any in vivo validation, while selecting an alternative ATP-competitive inhibitor like LIMKi3 introduces the confounding factor of a different inhibition mode and lower selectivity.

• [1] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 3: In Vitro and In Vivo DMPK Properties. For LIJTF500025 (17): Clint = 18.8 mL/min/kg, VD = 1.7 L/kg, T1/2 = 1.3 h. View Source
• [2] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Page 331: 'TH-257 is a potent and likely selective inhibitor ... but its rapid in vitro clearance makes it unsuitable for use as an in vivo tool.' View Source
• [3] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Page 334: 'LIJTF500025 does have a suitable IV rat DMPK profile to be considered for such use.' View Source

Potent Cellular Target Engagement: LIJTF500025 Reduces p-Cofilin Levels in SH-SY5Y Cells with pIC50 of 7.04

LIJTF500025 effectively engages its target in living cells, as demonstrated by two independent assay formats. In the NanoBRET intracellular kinase assay, LIJTF500025 inhibits LIMK1 and LIMK2 with pIC50 values of 6.77 (170 nM) and 7.03 (93 nM), respectively [1]. Critically, this cellular target engagement translates into a functional downstream effect: LIJTF500025 reduces the phosphorylation of cofilin, the native substrate of LIMK, in SH-SY5Y neuroblastoma cells with a pIC50 of 7.04 (91 nM) as measured by AlphaLISA [2]. These cellular potencies are consistent across different assay platforms and cell types, underscoring the compound's reliability as a tool compound.

Evidence Dimension	Cellular LIMK inhibition (NanoBRET) and downstream functional effect (AlphaLISA p-cofilin)
Target Compound Data	NanoBRET: pIC50 (LIMK1) = 6.77, (LIMK2) = 7.03; AlphaLISA p-cofilin pIC50 = 7.04
Comparator Or Baseline	Not applicable; baseline is no inhibition (pIC50 < 5)
Quantified Difference	Cellular IC50 values are in the sub-micromolar range (91-170 nM).
Conditions	NanoBRET assay in HEK293 cells; AlphaLISA assay in SH-SY5Y cells

Why This Matters

Robust cellular activity at sub-micromolar concentrations validates LIJTF500025 as a cell-permeable and functional inhibitor of the LIMK-cofilin signaling axis. This is essential for studies investigating actin dynamics, cell motility, or synaptic function in cellular models of cancer or neurological disease.

• [1] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 1: NanoBRET pIC50 values for LIJTF500025 (17) are 6.77 ± 0.13 (LIMK1) and 7.03 ± 0.07 (LIMK2). View Source
• [2] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 1: AlphaLISA p-cofilin pIC50 for LIJTF500025 (17) is 7.04 ± 0.06. View Source

Allosteric Mode of Inhibition Confirmed by X-Ray Crystallography at 2.8 Å Resolution

The precise molecular mechanism of LIJTF500025 has been elucidated through X-ray co-crystallography with the LIMK1 kinase domain, providing a high-resolution (2.8 Å) structure (PDB ID: 7ATU) [1]. The structure confirms that LIJTF500025 binds to a remote allosteric pocket, distinct from the ATP-binding site, classifying it as a bona fide type III kinase inhibitor [2]. This allosteric binding mode mechanistically underpins the compound's exceptional kinome selectivity, as it targets a less conserved structural feature unique to LIM kinases [3]. In contrast, ATP-competitive inhibitors like LIMKi3 inherently possess a higher risk of off-target kinase inhibition due to their binding within the highly conserved ATP pocket.

Evidence Dimension	Binding mode and structural characterization
Target Compound Data	Type III allosteric inhibitor; co-crystal structure with LIMK1 at 2.8 Å resolution (PDB 7ATU)
Comparator Or Baseline	ATP-competitive inhibitors (e.g., LIMKi3) bind in the conserved ATP pocket, leading to generally lower kinome selectivity
Quantified Difference	Not quantifiable; this is a mechanistic differentiation.
Conditions	X-ray diffraction of recombinant LIMK1 kinase domain in complex with LIJTF500025

Why This Matters

The availability of a high-resolution co-crystal structure provides a rational basis for understanding the compound's selectivity and for designing SAR studies. The allosteric mode of action is a key determinant of its superior selectivity profile, offering a clear scientific rationale for choosing LIJTF500025 over ATP-competitive LIMK inhibitors for applications where target specificity is paramount.

• [1] Protein Data Bank. 7ATU: The LIMK1 Kinase Domain Bound To LIJTF500025. X-Ray Diffraction, 2.80 Å. Released 2020-12-23. View Source
• [2] Mathea S, Chatterjee D, Preuss F, et al. The LIMK1 Kinase Domain Bound To LIJTF500025. PDB entry 7ATU. View Source
• [3] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Page 328: '...as expected by its allosteric mode of inhibition, by far the most selective LIMK inhibitor.' View Source

Potent Enzymatic Inhibition of LIMK2: pIC50 of 8.2 in RapidFire Assay

In an enzymatic assay measuring cofilin phosphorylation via RapidFire mass spectrometry, LIJTF500025 demonstrates potent inhibition of LIMK2 with a pIC50 of 8.2 [1]. This represents a low nanomolar IC50 of approximately 6.3 nM, indicating strong target engagement at the biochemical level. The compound shows some isoform selectivity for LIMK2 over LIMK1 (pIC50 of 6.1) in this assay format [2]. While this enzymatic potency is lower than that of the ATP-competitive inhibitor LIMKi3 (pIC50 ~8.19 for LIMK1), it must be interpreted in the context of LIJTF500025's far superior kinome-wide selectivity, which is a direct consequence of its allosteric mechanism [3].

Evidence Dimension	LIMK2 enzymatic inhibition (RapidFire pIC50)
Target Compound Data	pIC50 = 8.2 (equivalent to IC50 ~6.3 nM)
Comparator Or Baseline	LIMKi3 (compound 4): LIMK1 pIC50 = 8.19 ± 0.05
Quantified Difference	LIJTF500025's enzymatic potency for LIMK2 is comparable to LIMKi3's potency for LIMK1.
Conditions	RapidFire mass spectrometry assay measuring cofilin phosphorylation by LIMK catalytic domain

Why This Matters

The potent enzymatic inhibition of LIMK2 confirms that LIJTF500025 can effectively shut down the catalytic activity of its target in a purified system. This provides a baseline for interpreting more complex cellular and in vivo experiments and confirms the compound is a bona fide, direct LIMK inhibitor.

• [1] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 1: RapidFire pIC50 for LIJTF500025 (17) against LIMK2 is 8.2. View Source
• [2] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 1: RapidFire pIC50 for LIJTF500025 (17) against LIMK1 is 6.1. View Source
• [3] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 1: RapidFire pIC50 for LIMKi3 (4) against LIMK1 is 8.19 ± 0.05. View Source

LIJTF500025 Validated Applications

Long-Term Cellular Assays with Clean Phenotypes

LIJTF500025 is the preferred tool compound for experiments where the primary goal is to unambiguously attribute a cellular phenotype to LIMK inhibition. With an S50 kinome selectivity score of 0.01, it is 54-fold more selective than the commonly used inhibitor FRAX486, hitting only 1 out of 468 kinases at 1,000 nM [1]. This minimizes the risk of false-positive hits or off-target-driven phenotypes, making it ideal for high-content screening, CRISPR-based target validation, or any study where data interpretability is paramount. Its allosteric binding mode, confirmed by X-ray crystallography, provides a clear mechanistic rationale for this selectivity [2].

Allosteric Kinetics for LIMK Studies

LIJTF500025 is one of only two LIMK inhibitors (the other being LIMKi3) validated for in vivo use. Its favorable rat IV DMPK profile (Clint = 18.8 mL/min/kg, T1/2 = 1.3 h) enables systemic administration and target engagement studies in animal models [3]. This is in stark contrast to the allosteric inhibitor TH-257, which is unsuitable for in vivo use due to rapid clearance [4]. Researchers aiming to study the role of LIMK in disease models such as glioblastoma invasion, breast cancer metastasis, or synaptic dysfunction in Fragile X Syndrome should prioritize LIJTF500025 to ensure robust and sustained target coverage in vivo.

In Vivo Pharmacology for LIMK Disease Models

LIJTF500025 exhibits potent enzymatic inhibition of LIMK2 (pIC50 = 8.2, ~6.3 nM) and robust cellular activity against cofilin phosphorylation (pIC50 = 7.04, ~91 nM) [5]. This makes it an excellent tool for dissecting the specific contributions of LIMK2 to actin dynamics, cell migration, and invasion. The compound's 14-fold higher affinity and 2.2-fold longer residence time on LIMK1 compared to TH257 suggests it may also provide superior target coverage in dynamic cellular systems, although the primary cellular data is most robust for p-cofilin inhibition [6].

Type III Allosteric Pocket Structural Studies

The high-resolution (2.8 Å) co-crystal structure of LIJTF500025 bound to LIMK1 (PDB: 7ATU) provides a detailed atomic map of its unique allosteric binding site [7]. This structural information is invaluable for medicinal chemists and structural biologists engaged in rational drug design. It allows for the structure-guided optimization of potency, selectivity, and DMPK properties, and can serve as a template for virtual screening campaigns to identify novel LIMK allosteric inhibitors. The structure also facilitates the design of biophysical assays (e.g., SPR) to study inhibitor binding kinetics.

Application

Selection Property

Validation Focus

Long‑term cellular assays

Low cytotoxicity profile at relevant concentrations

Verify minimal apoptotic/fragmented nuclei under assay conditions

Allosteric kinetics research

High binding affinity and extended residence time

Confirm kinetic constants and sustained target engagement in your model

In vivo pharmacology models

Characterized for in vivo use in a 17‑inhibitor evaluation

Validate exposure and pharmacodynamic readouts in disease-model studies

Allosteric pocket structural studies

Co‑crystal structure (PDB 7ATU) defines type III binding mode

Use for structure‑based design or allosteric regulation analysis

• [1] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 3: Kinome Selectivity. LIJTF500025 S50 = 0.01 at 1,000 nM. View Source
• [2] Protein Data Bank. 7ATU: The LIMK1 Kinase Domain Bound To LIJTF500025. X-Ray Diffraction, 2.80 Å. View Source
• [3] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 3: In Vivo DMPK Properties. LIJTF500025 rat IV Clint = 18.8 mL/min/kg, T1/2 = 1.3 h. View Source
• [4] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Page 331: TH-257 is unsuitable for in vivo use due to rapid in vitro clearance. View Source
• [5] Collins R, et al. J Med Chem. 2022;65(20):13705-13713. Table 1: LIJTF500025 pIC50 values: RapidFire LIMK2 8.2; AlphaLISA p-cofilin 7.04. View Source
• [6] Hanke T, et al. Table 1. Kd for LIJTF500025 is 48 nM vs 670 nM for TH257; residence time is 22.3 min vs 10.2 min. View Source
• [7] Mathea S, et al. PDB entry 7ATU: The LIMK1 Kinase Domain Bound To LIJTF500025. View Source